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6-Paradol is a phenolic ketone that has been found in ginger (Z. officinale) and has diverse biological activities, including antioxidant, anti-inflammatory, and anti-hyperglycemic properties. It inhibits hydrogen peroxide-induced oxidation of cell-free calf thymus DNA when used at a concentration of 100 μM. In vitro, 6-paradol (10 μg/ml) inhibits LPS-induced nitric oxide (NO), IL-6, and TNF-α production by mouse BV-2 microglia. In vivo, 6-paradol (6.75 mg/kg per day) lowers blood glucose levels in an oral glucose tolerance test (OGTT) and inhibits weight-gain in a mouse model of high-fat diet-induced obesity.
1-(4-Hydroxy-3-methoxyphenyl)-3-decanone, also known as 6-paradol or heptyl 4-hydroxy-3-methoxyphenethyl ketone, belongs to the class of organic compounds known as paradols. Paradols are compounds containing a paradol moiety, which is consists of a benzene ring wi...